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Compound of Interest

Compound Name: Nisobamate

Cat. No.: B1678944 Get Quote

Disclaimer: This document provides guidance on the safe handling of Nisobamate based on

the general properties of carbamate compounds. A specific Safety Data Sheet (SDS) for

Nisobamate is not readily available. Therefore, these recommendations should be used as a

starting point, and a thorough risk assessment should be conducted by qualified personnel

before handling this substance. Always consult your institution's Environmental Health and

Safety (EHS) department for specific protocols and requirements.

Overview
Nisobamate is a tranquilizer belonging to the carbamate family of compounds.[1][2] While it

was never commercially marketed, its handling in a research setting requires stringent safety

protocols to mitigate potential health risks associated with carbamates. This guide provides

essential information for researchers, scientists, and drug development professionals on the

necessary personal protective equipment (PPE), handling procedures, and disposal plans for

Nisobamate.

Hazard Identification and Chemical Properties
Detailed toxicological data for Nisobamate is not available. However, carbamates as a class

can exhibit varying levels of toxicity. Some carbamates are known to be cholinesterase

inhibitors and may be harmful if inhaled, ingested, or absorbed through the skin.

Chemical and Physical Data for Nisobamate:
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Property Value

IUPAC Name
2-[(carbamoyloxy)methyl]-2,3-dimethylpentyl

propan-2-ylcarbamate[1]

CAS Number 25269-04-9[1]

Molecular Formula C13H26N2O4[1][3]

Molar Mass 274.361 g·mol−1[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Nisobamate.

The following table outlines the recommended PPE.

PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[4]

Latex gloves are not

recommended as they may

offer inadequate protection

against chemical exposure.

To prevent dermal absorption,

which is a potential route of

exposure for carbamates.[4]

Eye Protection
Safety goggles or a face

shield.[5]

To protect the eyes from

splashes or aerosols.

Body Protection
A lab coat or chemical-

resistant gown.

To prevent contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges

should be used if there is a risk

of generating aerosols or

dusts, or if working outside of a

ventilated enclosure.

To prevent inhalation, a

potential route of exposure to

hazardous chemicals.
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Adherence to a strict operational workflow is essential for the safe handling of Nisobamate.

Preparation:

Designated Area: All work with Nisobamate should be conducted in a designated area, such

as a chemical fume hood, to minimize inhalation exposure.

Gather Materials: Before starting, ensure all necessary equipment and reagents are within

the designated area to avoid unnecessary movement and potential for spills.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Handling:

Weighing: If weighing the solid compound, do so in a ventilated enclosure to prevent the

dispersion of dust.

Solution Preparation: When preparing solutions, add the solid Nisobamate to the solvent

slowly to avoid splashing.

Avoid Contact: Minimize direct contact with the substance. Use spatulas, forceps, or other

appropriate tools.

Post-Handling:

Decontamination: Thoroughly clean the work area and any equipment used with an

appropriate solvent.

Waste Disposal: Dispose of all waste, including contaminated PPE, as hazardous waste

according to the disposal plan outlined below.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Nisobamate and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Segregation and Collection:

Hazardous Waste Container: Collect all waste Nisobamate, including unused product and

contaminated materials (e.g., gloves, weighing paper, pipette tips), in a clearly labeled,

sealed, and compatible hazardous waste container.[5]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

"Nisobamate," and any other information required by your institution.[5]

Disposal Protocol:

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.[5]

Chemical Degradation (for consideration by EHS): Some carbamates can be hydrolyzed and

degraded in strongly alkaline media.[6] This option should only be considered and performed

by trained personnel following a thorough risk assessment and in accordance with

institutional and regulatory guidelines.

Land Disposal Restrictions: Be aware that there are land disposal restrictions for carbamate

wastes, which may require specific treatment standards before disposal.[7]

Emergency Procedures
Spill Response:

Evacuate: In case of a significant spill, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain

the spill.

Collect: Carefully collect the absorbed material and place it in the designated hazardous

waste container.

Decontaminate: Clean the spill area with an appropriate solvent.
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Report: Report the spill to your supervisor and EHS department.

First Aid:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Diagrams
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Caption: Workflow for Handling Nisobamate.
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Waste Collection
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Caption: Nisobamate Disposal Plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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